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Compound of Interest

2-(4-Cyanophenyl)-4'-
Compound Name:

iodoacetophenone
CAS No.: 898784-43-5
Cat. No.: B1613071

Get Quote

Executive Summary

2-(4-Cyanophenyl)-4'-iodoacetophenone is a high-value bifunctional building block
characterized by three orthogonal reactive handles: a nitrile group (for heterocycle formation or
hydrolysis), a ketone (for condensation), and an aryl iodide (for cross-coupling).[1][2] It is
primarily utilized in the discovery of COX-2 inhibitors, p38 MAPK inhibitors, and advanced
OLED materials.[1]

Due to the sensitivity of the aryl iodide moiety and the specific substitution pattern, commercial
availability is often restricted to "Make-on-Demand" status, driving high unit costs.[1] This guide
provides a decision framework for procurement versus in-house synthesis, supported by
validated protocols.

Chemical Profile & Technical Specifications|[3]
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Feature Specification

Chemical Name 2-(4-Cyanophenyl)-4'-iodoacetophenone
CAS Number 898784-43-5

Molecular Formula C15H10INO

Molecular Weight 347.15 g/mol

Structure 4-1-CeHa-C(=0)-CH2-(4-CN-CsHa4)
Appearance Off-white to pale yellow solid

Solubility Soluble in DMSO, DMF, CH2Clz; sparingly

soluble in EtOH

Stability Light-sensitive (C-I bond); Hygroscopic

Key Reactivity Profile:

o Alpha-Methylene: Highly acidic (pKa ~19-20) due to flanking carbonyl and aryl groups; prone
to alkylation or aldol condensations.[1]

o Aryl lodide: Excellent partner for Suzuki, Sonogashira, or Buchwald-Hartwig couplings.[1]

 Nitrile: Precursor to tetrazoles, amides, or acids; stable under standard cross-coupling
conditions.[1]

Procurement Landscape: Suppliers & Pricing[1][3]

The market for this compound is bifurcated between catalog suppliers (high price, fast delivery)
and contract research organizations (CROs) (lower price, long lead time).[1]

Supplier Tier Analysis
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Representative

Tier Supplier Type . Availability Est. Lead Time
Companies
] Global Sigma-Aldrich, Stock /
Tier 1 1-2 Weeks
Distributors Fluorochem Backorder
o BLDpharm,
) Specialized ) Make-on-
Tier 2 o Combi-Blocks, 2-4 Weeks
Building Blocks ) Demand
Enamine
] Bulk Synthesis WuXi AppTec, Custom
Tier 3 ) ] ) 6-8 Weeks
(China/lndia) Pharmablock Synthesis

Price Benchmarking (Q1 2025 Estimates)

Prices are indicative and fluctuate based on raw material costs (specifically lodine and
Palladium).[1]

Quantity Price Range (USD) Unit Cost (USDI/g) Recommendation
Buy for HTS/Hit
1lg $450 - $900 $450 - $900 o
Validation
Buy for Lead
59 $1,200 - $2,000 $240 - $400 o
Optimization
"Make vs. Buy"
25¢ $3,500 - $5,000 $140 - $200 ) ]
Inflection Point
Outsource or
100 g+ Custom Quote < $80

Synthesize In-House

Procurement Strategy: For requirements >10g, the cost of commercial purchase often exceeds
the internal cost of synthesis.[1] We recommend in-house production for scale-up campaigns

using the protocol below.

Synthesis Protocol (The "Make" Option)
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When commercial stock is unavailable or cost-prohibitive, the following Two-Step Modular
Synthesis is the industry standard for reliability and scalability. It avoids the risk of deiodination
associated with direct Friedel-Crafts acylation of iodobenzene.[1]

Mechanistic Pathway[4]
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Figure 1: Recommended synthetic route avoiding sensitive functional group incompatibility.

Step 1: Pd-Catalyzed Alpha-Arylation

Objective: Couple acetophenone with 4-bromobenzonitrile.[1]

o Reagents: Acetophenone (1.0 equiv), 4-Bromobenzonitrile (1.05 equiv), Pdz(dba)s (1 mol%),
Xantphos (2 mol%), NaOtBu (1.2 equiv).[1]

e Solvent: Anhydrous Toluene or THF.[1]
» Protocol:
o Charge flask with Pd source, ligand, and nitrile.[1] Purge with Nz.[1]
o Add solvent and acetophenone.[1]
o Add NaOtBu in one portion (exothermic).[1]
o Heat to 80°C for 4-6 hours. Monitor by LCMS.[1]
o Workup: Quench with NH4Cl(aq), extract with EtOAc.

o Purification: Recrystallize from EtOH/Heptane.
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o Why this works: The nitrile is robust under these conditions.[1] Acetophenone is cheap.[1]

Step 2: Regioselective lodination

Obijective: Install iodine at the 4' position.[1]

» Reagents: Intermediate from Step 1 (1.0 equiv), lodine (2, 0.55 equiv), lodic Acid (HIOs, 0.2
equiv).[1]

e Solvent: 80% Acetic Acid or Ethanol/Water.[1]
e Protocol:
o Dissolve intermediate in solvent at 60°C.

o Add Iz and HIOs (oxidant regenerates I* from |-, ensuring 100% atom economy for
lodine).[1]

o Stir at 60-70°C for 2 hours.

o Mechanism: The benzoyl ring is activated (alkyl ketone substituent), while the cyanophenyl
ring is deactivated.[1] Electrophilic substitution occurs exclusively at the 4' position (para to
carbonyl).[1]

o Workup: Quench with Naz2S20s3 (to remove excess I2). Precipitate with water.[1][3]
o Yield: Typically 85-90%.

Applications in Drug Discovery[1][6]

This scaffold is a "linchpin" intermediate.[1] The diagram below illustrates its utility in divergent
synthesis.
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Figure 2: Divergent synthesis applications utilizing the ketone and iodine handles.

Quality Control & Storage

To ensure experimental reproducibility, verify the following parameters upon receipt or
synthesis:

* 'H NMR (DMSO-de): Look for the characteristic AA'BB' systems. The protons ortho to the
lodine will be significantly deshielded (~7.9 ppm).[1] The methylene singlet (-CH2-) should
appear around 4.4-4.6 ppm.[1]

Purity: Minimum 97% by HPLC (254 nm). Impurities often include de-iodinated species (from
light exposure).[1]

Storage: Store at 2-8°C, protected from light. The compound may turn pink/purple over time
if iodine is liberated; this can often be removed by washing with thiosulfate solution.[1]

References

o Preparation of Deoxybenzoins via Pd-Catalyzed Arylation: Fox, J. M., Huang, X., &
Buchwald, S. L. (2000).[1] Synthesis of Diarylethanones via Pd-Catalyzed Arylation. [1]
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» Regioselective lodination of Aromatic Ketones: Yusubov, M. S., et al. (2006).[1] Oxidative
lodination of Deactivated Arenes. [1]

e Supplier Data & Safety (MSDS): BLDpharm Product 898784-43-5 Documentation. [1]

» Application in Heterocycle Synthesis (General Review): Li, J. J. (2014).[1] Name Reactions
in Heterocyclic Chemistry. [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Strategic Sourcing & Synthesis Guide: 2-(4-
Cyanophenyl)-4'-iodoacetophenone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1613071/docs#strategic-sourcing-synthesis-guide-2-
4-cyanophenyl-4-iodoacetophenone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://prepchem.com/preparation-of-4-4-iodophenyl-benzonitrile/
https://prepchem.com/preparation-of-4-4-iodophenyl-benzonitrile/
https://prepchem.com/preparation-of-4-4-iodophenyl-benzonitrile/
https://prepchem.com/preparation-of-4-4-iodophenyl-benzonitrile/
https://prepchem.com/preparation-of-4-4-iodophenyl-benzonitrile/
https://www.benchchem.com/product/b1613071?utm_src=pdf-custom-synthesis#bc-rfq
https://prepchem.com/preparation-of-4-4-iodophenyl-benzonitrile/
https://data.epo.org/publication-server/rest/v1.0/publication-dates/19840613/patents/EP0110559NWA1/document.pdf
https://www.quickcompany.in/patents/improved-process-for-the-preparation-of-letrozole
https://www.benchchem.com/product/b1613071/docs#strategic-sourcing-synthesis-guide-2-4-cyanophenyl-4-iodoacetophenone-1
https://www.benchchem.com/product/b1613071/docs#strategic-sourcing-synthesis-guide-2-4-cyanophenyl-4-iodoacetophenone-1
https://www.benchchem.com/product/b1613071/docs#strategic-sourcing-synthesis-guide-2-4-cyanophenyl-4-iodoacetophenone-1
https://www.benchchem.com/product/b1613071/docs#strategic-sourcing-synthesis-guide-2-4-cyanophenyl-4-iodoacetophenone-1
https://www.benchchem.com/product/b1613071?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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